N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-4-(2-thienyl)butanamide

• IUPAC Name: N-[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]-4-thiophen-2-ylbutanamide
• InChI: InChI=1S/C19H21FN2O2S/c20-15-8-6-14(7-9-15)12-22-13-16(11-19(22)24)21-18(23)5-1-3-17-4-2-10-25-17/h2,4,6-10,16H,1,3,5,11-13H2,(H,21,23)
• InChI Key: BIPBJNFXABBCLL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=C(C=C2)F)NC(=O)CCCC3=CC=CS3
• Molecular Formula: C19H21FN2O2S
• Molecular Weight: 360.4 g/mol

Description

N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-4-(2-thienyl)butanamide, commonly known as FTB, is a synthetic compound that has been extensively researched for its potential therapeutic applications. The compound belongs to the class of pyrrolidinyl arylamides and has shown promising results in various scientific studies.

Mechanism of Action

FTB exerts its pharmacological effects by inhibiting the activity of an enzyme called fatty acid amide hydrolase (FAAH), which is responsible for the degradation of endocannabinoids. By inhibiting FAAH, FTB increases the levels of endocannabinoids in the brain, which in turn modulates various physiological processes, including pain sensation, inflammation, and mood regulation.
Biochemical and Physiological Effects:
FTB has been shown to modulate various physiological processes, including pain sensation, inflammation, and mood regulation. The compound has also been shown to have neuroprotective effects and may help in the prevention and treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

FTB has several advantages for lab experiments, including its high potency, selectivity, and stability. However, the compound also has some limitations, including its poor solubility in water and limited bioavailability.

Future Directions

There are several future directions for the research and development of FTB. Some of these include the development of more efficient synthesis methods, the investigation of the compound's potential therapeutic applications in other neurological disorders, and the development of more potent and selective analogs of FTB. Additionally, further research is needed to investigate the long-term safety and efficacy of FTB in humans.
In conclusion, N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-4-(2-thienyl)butanamide is a synthetic compound that has shown promising results in various scientific studies for its potential therapeutic applications in neurological disorders. Further research is needed to investigate its full potential and limitations.

Scientific Research Applications

FTB has been extensively studied for its potential therapeutic applications in various scientific research studies. The compound has shown promising results in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.